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Compound of Interest

2-Bromo-2-methylpropan-1-amine
hbr

Cat. No.: B2643529

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
characteristics of 2-Bromo-2-methylpropan-1-amine hydrobromide (CAS No: 36565-68-1). This
document is intended to be a valuable resource for researchers, scientists, and professionals
involved in drug development and other scientific endeavors requiring detailed information
about this compound.

Core Physical Characteristics

2-Bromo-2-methylpropan-1-amine hydrobromide is a solid, appearing as a white to yellow
substance.[1] While specific experimental data on its melting point, boiling point, and solubility
are not readily available in published literature, its molecular formula and weight have been

established.
Physical Characteristic Value Reference
CAS Number 36565-68-1 [2]
Molecular Formula C4H11Br2N [2]
Molecular Weight 232.95 g/mol [2]
Physical Form White to Yellow Solid [1]
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Note: Quantitative data for melting point, boiling point, and solubility are not currently available
in the public domain.

Structural Information

The molecular structure of 2-Bromo-2-methylpropan-1-amine hydrobromide is characterized by
a propane backbone with a bromine atom and a methyl group attached to the second carbon,
and an amine group on the first carbon, which is salified with hydrobromic acid.

Experimental Protocols

Currently, detailed experimental protocols for the synthesis and characterization of 2-Bromo-2-
methylpropan-1-amine hydrobromide are not extensively documented in publicly accessible
scientific literature. General synthetic routes for similar bromo-amino compounds often involve
the bromination of a suitable amino alcohol precursor followed by salt formation.

For instance, a general approach could involve the reaction of 2-amino-2-methylpropan-1-ol
with a brominating agent, followed by treatment with hydrobromic acid to yield the desired
hydrobromide salt. The purification would likely involve recrystallization from an appropriate
solvent system.

Characterization would typically involve standard analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy to confirm the molecular structure, Infrared (IR)
spectroscopy to identify functional groups, and Mass Spectrometry (MS) to determine the
molecular weight. The purity would be assessed by methods like High-Performance Liquid
Chromatography (HPLC) or elemental analysis.

Logical Relationships in Synthesis and
Characterization

The following diagram illustrates a generalized workflow for the synthesis and characterization
of a chemical compound like 2-Bromo-2-methylpropan-1-amine hydrobromide.
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Generalized Synthesis and Characterization Workflow
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Caption: Generalized workflow for synthesis and characterization.
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Safety Information

While a specific Safety Data Sheet (SDS) for 2-Bromo-2-methylpropan-1-amine hydrobromide
Is not readily available, general precautions for handling bromo-organic compounds should be
followed. These include working in a well-ventilated fume hood, wearing appropriate personal
protective equipment (PPE) such as gloves, safety glasses, and a lab coat, and avoiding
inhalation, ingestion, and skin contact. For detailed safety information, it is advisable to consult
the SDS for structurally similar compounds and to perform a thorough risk assessment before
handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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